Cas no 205250-12-0 (2-2-(trimethylsilyl)ethynylbenzoic acid)

• Product Name: 2-2-(trimethylsilyl)ethynylbenzoic acid
• CAS No: 205250-12-0
• MF: C₁₂H₁₄O₂Si
• MW: 218.323864459991
• MDL: MFCD06203345
• CID: 3897790
• PubChem ID: 10584933
• Update Time: 2025-04-22

2-2-(trimethylsilyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(trimethylsilyl)ethynyl]-
• Benzoic acid, 2-[2-(trimethylsilyl)ethynyl]-
• 2-((Trimethylsilyl)Ethynyl)Benzoic Acid
• 2-2-(trimethylsilyl)ethynylbenzoic acid
• 2-(2-trimethylsilylethynyl)benzoic Acid
• SCHEMBL2012936
• 2-[(Trimethylsilyl)ethynyl]benzoic acid
• 205250-12-0
• 2-((Trimethylsilyl)ethynyl)benzoicacid

• MDL： MFCD06203345
• Inchi： 1S/C12H14O2Si/c1-15(2,3)9-8-10-6-4-5-7-11(10)12(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key： QNIRFRFJUNXYMH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 218.076306220Da
• Monoisotopic Mass: 218.076306220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų